Cas no 603129-74-4 (Benzenemethanol, alpha-ethynyl-4-(1-methylethyl)-, (alphaS)- (9CI))

• Product Name: Benzenemethanol, alpha-ethynyl-4-(1-methylethyl)-, (alphaS)- (9CI)
• CAS No: 603129-74-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 951698
• PubChem ID: 102602625
• Update Time: 2025-04-19

Benzenemethanol, alpha-ethynyl-4-(1-methylethyl)-, (alphaS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, alpha-ethynyl-4-(1-methylethyl)-, (alphaS)- (9CI)
• Benzenemethanol, α-ethynyl-4-(1-methylethyl)-, (alphaS)- (9CI)
• Benzenemethanol,alpha-ethynyl-4-(1-methylethyl)-,(alphas)-(9ci)
• 603129-74-4

• Inchi： 1S/C12H14O/c1-4-12(13)11-7-5-10(6-8-11)9(2)3/h1,5-9,12-13H,2-3H3/t12-/m1/s1
• InChI Key： HJXHCIGCUICKJP-GFCCVEGCSA-N
• SMILES： O[C@H](C#C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.47660